Cas no 88443-91-8 (Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy-)
88443-91-8 structure
Product Name:Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy-
CAS No:88443-91-8
MF:C17H30O5
MW:314.417106151581
CID:632559
PubChem ID:70477579
Update Time:2025-04-19
Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy-
- 3-(6-cyclohexylhexyl)-3-hydroxypentanedioic acid
- 88443-91-8
- DTXSID50742100
- SCHEMBL10940711
-
- Inchi: 1S/C17H30O5/c18-15(19)12-17(22,13-16(20)21)11-7-2-1-4-8-14-9-5-3-6-10-14/h14,22H,1-13H2,(H,18,19)(H,20,21)
- InChI Key: LRUUPJSZKQGLHN-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCC1CCCCC1
Computed Properties
- Exact Mass: 314.20932405g/mol
- Monoisotopic Mass: 314.20932405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 94.8Ų
Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
88443-91-8 (Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy-) Related Products
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